Cas no 2309461-23-0 (2-{[6-(4-Bromophenyl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid)
2-{[6-(4-Bromophenyl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{[6-(4-bromophenyl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid
- EN300-7429424
- 2309461-23-0
- 2-{[6-(4-Bromophenyl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid
-
- Inchi: 1S/C20H26BrNO5/c1-18(2,3)27-17(25)22-12-19(13-22)8-9-20(11-19,26-10-16(23)24)14-4-6-15(21)7-5-14/h4-7H,8-13H2,1-3H3,(H,23,24)
- InChI Key: FUFIHWSMGWYJPW-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1(CCC2(CN(C(=O)OC(C)(C)C)C2)C1)OCC(=O)O
Computed Properties
- Exact Mass: 439.09944g/mol
- Monoisotopic Mass: 439.09944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 575
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 76.1Ų
2-{[6-(4-Bromophenyl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7429424-0.05g |
2-{[6-(4-bromophenyl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid |
2309461-23-0 | 95.0% | 0.05g |
$948.0 | 2025-03-11 | |
| Enamine | EN300-7429424-0.1g |
2-{[6-(4-bromophenyl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid |
2309461-23-0 | 95.0% | 0.1g |
$993.0 | 2025-03-11 | |
| Enamine | EN300-7429424-0.25g |
2-{[6-(4-bromophenyl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid |
2309461-23-0 | 95.0% | 0.25g |
$1038.0 | 2025-03-11 | |
| Enamine | EN300-7429424-0.5g |
2-{[6-(4-bromophenyl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid |
2309461-23-0 | 95.0% | 0.5g |
$1084.0 | 2025-03-11 | |
| Enamine | EN300-7429424-1.0g |
2-{[6-(4-bromophenyl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid |
2309461-23-0 | 95.0% | 1.0g |
$1129.0 | 2025-03-11 | |
| Enamine | EN300-7429424-2.5g |
2-{[6-(4-bromophenyl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid |
2309461-23-0 | 95.0% | 2.5g |
$2211.0 | 2025-03-11 | |
| Enamine | EN300-7429424-5.0g |
2-{[6-(4-bromophenyl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid |
2309461-23-0 | 95.0% | 5.0g |
$3273.0 | 2025-03-11 | |
| Enamine | EN300-7429424-10.0g |
2-{[6-(4-bromophenyl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid |
2309461-23-0 | 95.0% | 10.0g |
$4852.0 | 2025-03-11 |
2-{[6-(4-Bromophenyl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-{[6-(4-Bromophenyl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid
Introduction to 2-{[6-(4-Bromophenyl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid (CAS No: 2309461-23-0)
2-{[6-(4-Bromophenyl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid, identified by its CAS number 2309461-23-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its spirocyclic structure, which contributes to its unique chemical and biological properties. The presence of multiple functional groups, including a bromophenyl moiety, a tert-butoxycarbonyl (Boc) group, and an azaspiro framework, makes it a versatile scaffold for medicinal chemistry applications.
The spirocyclic core of this compound, specifically the 2-azaspiro[3.4]octan-6-yl unit, introduces a rigid bicyclic system that can influence both the conformational flexibility and the binding affinity of the molecule. This structural motif has been widely explored in drug design due to its ability to mimic natural product scaffolds and enhance molecular recognition properties. The azaspiro ring itself is known to exhibit favorable pharmacokinetic profiles, making it an attractive candidate for further derivatization and optimization.
One of the most notable features of 2-{[6-(4-Bromophenyl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid is the incorporation of a 4-bromophenyl group at the 6-position of the spirocycle. The bromine atom serves as a versatile handle for further chemical modifications, such as cross-coupling reactions, allowing for the introduction of diverse substituents at this position. This flexibility is particularly valuable in medicinal chemistry, where precise tuning of molecular properties is often required to achieve desired biological activity.
The tert-butoxycarbonyl (Boc) group present in the molecule plays a crucial role in protecting the amine functionality during synthetic procedures. This protective group ensures that the amine remains unreacted until it is strategically deprotected at a later stage in the synthesis, typically under acidic or basic conditions. The use of Boc protection is a standard practice in peptide and amine chemistry, highlighting the compound's relevance in peptidomimetics and other bioactive molecule syntheses.
The acetic acid moiety at one end of the molecule provides a carboxylic acid functional group, which can participate in various chemical reactions, including esterification, amidation, and salt formation. This versatility makes it an excellent building block for constructing more complex molecules with tailored properties. The carboxylic acid group also contributes to the compound's solubility in polar solvents, facilitating its use in both organic synthesis and biological assays.
In recent years, there has been growing interest in spirocyclic compounds due to their potential applications in drug discovery. These molecules often exhibit unique biological activities that are not observed with acyclic analogs. For instance, spirocyclic structures have been shown to interact with biological targets in ways that enhance binding affinity and selectivity. The azaspiro scaffold, in particular, has been associated with activities related to central nervous system (CNS) disorders, inflammation, and cancer.
The 4-bromophenyl substituent has also been extensively studied for its pharmacological properties. Brominated aromatic compounds are known to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of this moiety in 2-{[6-(4-Bromophenyl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid suggests that it may possess similar therapeutic potential. Furthermore, the combination of these structural elements could lead to novel mechanisms of action that are not seen with simpler molecules.
Current research in medicinal chemistry increasingly focuses on developing small molecules with multifunctional properties. The spirocyclic structure, along with the various functional groups present in this compound, makes it an ideal candidate for such investigations. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly explore the biological activity of derivatives of this compound. This approach has already led to several promising candidates that are being further optimized for clinical applications.
Another area where this compound shows promise is in the development of bioactive peptidomimetics. Peptides are widely recognized for their therapeutic potential due to their ability to interact with biological targets with high specificity. However, peptides often suffer from poor pharmacokinetic properties due to their susceptibility to enzymatic degradation and rapid clearance from circulation. Spirocyclic peptidomimetics offer a solution by mimicking peptide scaffolds while enhancing stability and bioavailability.
The tert-butoxycarbonyl (Boc) protection strategy plays a critical role in synthesizing these peptidomimetics. By protecting reactive amine groups during synthesis, researchers can control reaction pathways and ensure high yields of complex molecules. Once the protective groups are removed under appropriate conditions, the resulting compounds can be further functionalized or subjected to biological testing.
Recent advances in synthetic methodologies have also made it possible to construct increasingly complex spirocyclic structures with greater ease and efficiency. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the introduction of diverse substituents at specific positions within these molecules. This level of synthetic control is essential for optimizing biological activity and developing lead compounds for drug discovery programs.
The acetic acid moiety at one end of the molecule provides another point of modification for further derivatization. For example, esterification or amidation can be performed to introduce additional functional groups or linkages that enhance solubility or target specificity. These modifications are often critical for improving pharmacological properties such as oral bioavailability or tissue distribution.
In conclusion,2-{[6-(4-Bromophenyl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid (CAS No: 2309461-23-0) represents a promising scaffold for pharmaceutical research due to its unique structural features and versatile functional groups. Its spirocyclic core, 4-bromophenyl substituent, tert-butoxycarbonyl protection group, azaspiro framework, and acetic acid moiety collectively contribute to its potential as a building block for drug discovery efforts targeting various therapeutic areas.
2309461-23-0 (2-{[6-(4-Bromophenyl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)